N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine

• IUPAC Name: N-phenyl-1-[(3-pyrazol-1-ylphenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C21H24N4/c1-2-8-19(9-3-1)23-20-10-5-13-24(17-20)16-18-7-4-11-21(15-18)25-14-6-12-22-25/h1-4,6-9,11-12,14-15,20,23H,5,10,13,16-17H2
• InChI Key: PIFOVFZZBITQFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)N3C=CC=N3)NC4=CC=CC=C4
• Molecular Formula: C21H24N4
• Molecular Weight: 332.4 g/mol

Description

N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine, also known as PP3, is a small molecule inhibitor that has been widely used in scientific research to investigate the role of protein kinases in various biological processes. PP3 was first synthesized in 2000 by researchers at the University of California, San Diego, and has since been used in numerous studies to explore the mechanisms of action of various kinases.

Mechanism of Action

N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine is a small molecule inhibitor that works by binding to the ATP-binding site of protein kinases. By binding to this site, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine prevents the kinase from phosphorylating its substrate, thereby inhibiting its activity. N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been shown to be a selective inhibitor of Src family kinases, and has also been shown to inhibit the activity of other kinases such as FAK and Abl.
Biochemical and Physiological Effects:
N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been shown to have a number of biochemical and physiological effects in various cell types. For example, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been shown to inhibit the proliferation and migration of cancer cells by blocking the activity of Src family kinases. N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has also been shown to inhibit the adhesion and migration of cells by blocking the activity of FAK. In addition, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been shown to induce apoptosis in certain cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine is its selectivity for Src family kinases, which makes it a useful tool for studying the role of these kinases in various biological processes. N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine is also relatively easy to synthesize and can be used at relatively low concentrations, which minimizes any potential toxic effects. However, one limitation of N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine is that it is not a completely selective inhibitor, and can also inhibit the activity of other kinases. In addition, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research involving N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine. One area of interest is the development of more selective inhibitors that target specific kinases. Another area of interest is the use of N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine in combination with other inhibitors or chemotherapeutic agents to enhance their effectiveness. Finally, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine could be used to investigate the role of kinases in various disease processes, such as cancer, inflammation, and neurodegenerative disorders.

Synthesis Methods

N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine can be synthesized using a multistep process that involves the reaction of 4-bromobenzyl bromide with 1H-pyrazole-1-carboxaldehyde to produce 3-(1H-pyrazol-1-yl)benzyl bromide. This intermediate is then reacted with N-phenylpiperidin-3-amine in the presence of a base to yield N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine. The synthesis of N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been used extensively in scientific research to study the role of protein kinases in various biological processes. For example, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been used to investigate the role of Src family kinases in cancer cell proliferation and migration. N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has also been used to study the role of focal adhesion kinase (FAK) in cell adhesion and migration. In addition, N-phenyl-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinamine has been used to investigate the role of various other kinases in processes such as cell cycle regulation, apoptosis, and signal transduction.